Cas no 152340-07-3 (2-Propen-1-one, 1-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-(2,4,5-trihydroxyphenyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 1-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-(2,4,5-trihydroxyphenyl)-, (2E)-
• CAS No: 152340-07-3
• MF: C₂₀H₂₀O₆
• MW: 356.369962577692
• CID: 173133
• Update Time: 2024-03-01

2-Propen-1-one, 1-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-(2,4,5-trihydroxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-(2,4,5-trihydroxyphenyl)-,(2E)-
• 2-Propen-1-one,1-[2,4-dihydroxy-3-(3-methyl-2-butenyl)phenyl]-3-(2,4,5-trihydroxyphenyl)-,(2E)- (9CI)
• 2-Propen-1-one,1-[2,4-dihydroxy-3-(3-methyl-2-butenyl)phenyl]-3-(2,4,5-trihydroxyphenyl)-,(E)-
• Ramosismin
• 2-Propen-1-one, 1-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-(2,4,5-trihydroxyphenyl)-, (2E)-
• 3'-Prenyl-2,4,5,2',4'-pentahydroxychalcone

• Inchi： 1S/C20H20O6/c1-11(2)3-5-13-16(22)8-6-14(20(13)26)15(21)7-4-12-9-18(24)19(25)10-17(12)23/h3-4,6-10,22-26H,5H2,1-2H3/b7-4+
• InChI Key： GMUQYFZXKQJSME-QPJJXVBHSA-N
• SMILES： C(C1=CC=C(O)C(C/C=C(/C)\C)=C1O)(=O)/C=C/C1=CC(O)=C(O)C=C1O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• XLogP3: 3.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 3-prenylated chalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 3-prenylated chalcones